Cas no 1223389-53-4 (2-{[2-(2,4-dichlorophenyl)ethyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid)

• Product Name: 2-{[2-(2,4-dichlorophenyl)ethyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid
• CAS No: 1223389-53-4
• MF: C₂₅H₂₁Cl₂NO₄
• MW: 470.344545125961
• CID: 6328984
• PubChem ID: 165799842
• Update Time: 2025-06-14

2-{[2-(2,4-dichlorophenyl)ethyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 1223389-53-4
• EN300-658268
• 2-{[2-(2,4-dichlorophenyl)ethyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid

• Inchi： 1S/C25H21Cl2NO4/c26-17-10-9-16(23(27)13-17)11-12-28(14-24(29)30)25(31)32-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,22H,11-12,14-15H2,(H,29,30)
• InChI Key： UZYLSVJSLSAOJS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCN(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 469.0847635g/mol
• Monoisotopic Mass: 469.0847635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{[2-(2,4-dichlorophenyl)ethyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid

Research Brief on 2-{[2-(2,4-dichlorophenyl)ethyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid (CAS: 1223389-53-4)

The compound 2-{[2-(2,4-dichlorophenyl)ethyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid (CAS: 1223389-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and a 2,4-dichlorophenyl moiety, is primarily utilized as a key intermediate in peptide synthesis and drug development. Its structural features make it particularly valuable for the design of novel bioactive compounds, including protease inhibitors and antimicrobial agents.

Recent studies have focused on the synthetic optimization and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the solid-phase peptide synthesis (SPPS) of targeted therapeutics, where the Fmoc group facilitates efficient deprotection and coupling reactions. Additionally, its incorporation into peptide backbones has shown promise in enhancing the stability and bioavailability of peptide-based drugs, as demonstrated in preclinical models of metabolic disorders.

Further investigations into the mechanistic aspects of 1223389-53-4 have revealed its potential as a scaffold for developing small-molecule modulators of protein-protein interactions (PPIs). Researchers at the University of Cambridge reported its utility in constructing peptidomimetics that selectively inhibit inflammatory signaling pathways, offering a new avenue for treating autoimmune diseases. The dichlorophenyl moiety, in particular, was found to contribute to enhanced binding affinity toward specific protein targets, as confirmed by X-ray crystallography and molecular dynamics simulations.

In the context of drug delivery, this compound has been explored for its ability to form self-assembling nanostructures when conjugated with therapeutic peptides. A 2024 study in ACS Nano demonstrated that Fmoc-modified derivatives of 1223389-53-4 could spontaneously organize into hydrogels under physiological conditions, enabling sustained release of encapsulated drugs in tumor microenvironments. This property is being leveraged in ongoing clinical trials for localized cancer therapy.

Despite these advancements, challenges remain in scaling up the synthesis of 2-{[2-(2,4-dichlorophenyl)ethyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid while maintaining high purity and yield. Recent efforts by industrial partners have focused on green chemistry approaches, such as catalytic hydrogenation and flow chemistry, to address these limitations. Regulatory considerations for its use in GMP-compliant drug manufacturing are also under active discussion, particularly concerning residual solvent control and chiral purity.

In conclusion, the growing body of research on CAS 1223389-53-4 underscores its versatility as a building block in pharmaceutical development. Future directions may include exploration of its enantiomeric forms for chiral drug synthesis and expansion of its applications in bioconjugation strategies. The compound continues to serve as a testament to the intersection of synthetic chemistry and biological innovation in modern drug discovery.